Cas no 1422465-59-5 (3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether)

• Product Name: 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether
• CAS No: 1422465-59-5
• MF: C₂₁H₂₂O₁₀
• MW: 434.393387317657
• CID: 2061523
• Update Time: 2025-05-23

3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-glucopyranosyl-7-hydroxy-9-methoxy-1-methyl-6H-dibenzo[b,d]pyran-6-one
• AME-3-beta,D-glucoside
• lysilactone A
• 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether

• Inchi： 1S/C21H22O10/c1-8-3-10(29-21-19(26)18(25)17(24)14(7-22)31-21)6-13-15(8)11-4-9(28-2)5-12(23)16(11)20(27)30-13/h3-6,14,17-19,21-26H,7H2,1-2H3
• InChI Key： UXFHGJBARUQTBN-UHFFFAOYSA-N
• SMILES： COC1C=C2C3C(OC(C2=C(O)C=1)=O)=CC(OC1C(O)C(O)C(O)C(CO)O1)=CC=3C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether

Comprehensive Overview of 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether (CAS No. 1422465-59-5): Properties, Applications, and Research Insights

3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether (CAS No. 1422465-59-5) is a naturally occurring glycosylated derivative of alternariol, a mycotoxin produced by Alternaria fungi. This compound has garnered significant attention in recent years due to its unique structural features and potential biological activities. The glucopyranosyl moiety attached to the alternariol skeleton enhances its solubility and bioavailability, making it a subject of interest in pharmaceutical and agricultural research.

In the context of rising consumer awareness about food safety and natural toxins, 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether has become a focal point for researchers studying mycotoxin contamination in crops. With increasing demand for organic and minimally processed foods, understanding the behavior and effects of such compounds is critical. The CAS No. 1422465-59-5 is often searched in conjunction with terms like "mycotoxin detection methods" and "natural toxin mitigation," reflecting its relevance in food science.

From a biochemical perspective, the glucopyranosyl alternariol structure exhibits moderate polarity due to the sugar moiety, which influences its interaction with biological systems. Recent studies have explored its role as a biomarker for fungal contamination in grains and fruits. Additionally, its potential antioxidant and anti-inflammatory properties have sparked interest in nutraceutical applications, aligning with the growing trend of functional foods and plant-based therapeutics.

The analytical characterization of 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether typically involves advanced techniques such as LC-MS/MS (liquid chromatography-tandem mass spectrometry) and NMR spectroscopy. These methods are essential for quantifying trace amounts in complex matrices, addressing concerns about low-dose toxicity and chronic exposure risks. Researchers frequently search for "analytical standards for alternariol derivatives" to support method validation and regulatory compliance.

In agricultural biotechnology, efforts to develop resistant crop varieties and biocontrol agents against Alternaria species have intensified. The presence of 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether in infected plants serves as a diagnostic tool for early detection, aiding in precision farming practices. This aligns with the global push toward sustainable agriculture and reduced pesticide use, topics frequently queried in academic and industry forums.

Despite its significance, gaps remain in understanding the toxicokinetics and long-term health effects of this compound. Ongoing research aims to elucidate its metabolic pathways and interactions with human microbiota, particularly in the context of gut health—a hot topic in nutritional science. The compound’s stability under various processing conditions (e.g., heating, fermentation) is another area of active investigation, responding to queries like "mycotoxin stability in food processing."

In summary, 3-O-β-D-Glucopyranosyl Alternariol-9-methyl Ether (CAS No. 1422465-59-5) represents a critical intersection of food safety, natural product chemistry, and biomedical research. Its study not only addresses immediate concerns about fungal contaminants but also opens doors to innovative applications in health and agriculture. As scientific inquiry evolves, this compound will likely remain a key subject in discussions about environmental toxins and bioactive natural products.